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Compound of Interest

Compound Name: Cue-lure (Standard)

Cat. No.: B1669329 Get Quote

Technical Support Center: Cue-lure Traps
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address the issue

of non-target species capture in Cue-lure traps.

Frequently Asked Questions (FAQs)
Q1: Is the Cue-lure attractant itself attracting a wide range of non-target species?

A1: Research indicates that Cue-lure is highly specific and does not, on its own, attract a

significant number of non-target insects.[1] The primary issue with non-target capture in Cue-

lure traps stems from secondary attraction.

Q2: What is secondary attraction and how does it lead to non-target species capture?

A2: Secondary attraction occurs when non-target species are not drawn by the Cue-lure itself,

but by the scent of decaying insects that have been previously captured in the trap.[1] This is

particularly attractive to saprophagous insects, which feed on decaying organic matter. A study

in Hawaii found that traps containing decaying fruit flies attracted a diverse range of non-target

saprophagous insects, primarily from the order Diptera.[1]

Q3: What are the most common non-target species found in Cue-lure traps?
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A3: The most common non-target species are typically saprophagous insects. These can

include various species of flies (Diptera) and beetles (Coleoptera). The specific non-target

species can vary significantly depending on the geographical location and the surrounding

habitat.

Q4: How can I minimize the capture of beneficial insects like bees?

A4: To minimize the capture of beneficial insects such as bees, consider the color of your traps.

Studies have shown that red or green colored traps tend to capture fewer bees compared to

white, yellow, or blue traps. While yellow is attractive to the target fruit flies, opting for green

may offer a compromise between target capture and reducing bycatch of pollinators.

Q5: Can modifying the trap design reduce non-target capture?

A5: Yes, modifying the trap design can help. Reducing the size of the entry holes can physically

exclude larger non-target insects while still allowing the target fruit flies to enter. While specific

protocols for commercial traps are not readily available, the principle of size exclusion is a key

strategy.

Troubleshooting Guide
Problem: I am catching a large number of non-target insects in my Cue-lure traps.
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Possible Cause Troubleshooting Step Expected Outcome

Infrequent trap servicing

Increase the frequency of trap

servicing to at least once a

week. Promptly remove all

captured insects.

Reduces the accumulation of

decaying organic matter,

thereby minimizing secondary

attraction for saprophagous

insects.

Use of inappropriate

preservatives

If using a preservative, switch

to mineral oil. Avoid using

ethylene glycol, as it can be

attractive to some non-target

insects.

Mineral oil helps to preserve

captured insects and reduce

the odor of decay, making the

trap less attractive to non-

target scavengers.

Trap color is highly attractive to

non-target species

If using white, yellow, or blue

traps, consider switching to

green or red traps.

May decrease the number of

non-target insects, particularly

bees, that are visually

attracted to the trap.

Entry holes are too large

Modify the trap entrance to be

smaller. For DIY traps, an entry

hole of 2-10mm is suggested.

For Steiner or McPhail traps,

consider adding a screen or a

plate with smaller perforations

over the existing entrance.

Physically prevents larger non-

target insects from entering the

trap while allowing smaller

target fruit flies to pass

through.

Trap placement in a high non-

target traffic area

Relocate traps away from

areas with high densities of

non-target insects, if possible,

without compromising the

monitoring of the target

species.

Reduces the chances of

incidental capture of non-target

species that are abundant in

that specific microhabitat.

Data on Trap Color and Insect Attraction
The color of a trap can significantly influence the types of insects it attracts. Below is a

summary of findings on the attractiveness of different colors to fruit flies and non-target insects.
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Trap Color

Attraction to Target

Fruit Flies (e.g.,

Bactrocera species)

Attraction to Non-

Target Insects

(especially bees)

Recommendation for

Reducing Non-

Target Capture

Yellow High High

Use with caution in

areas with high bee

activity.

Green Moderate to High Low to Moderate

A good compromise

for attracting target

species while

potentially reducing

bee bycatch.

White Moderate High

Generally not

recommended if bee

capture is a concern.

Blue Low High

Not recommended for

Cue-lure traps as it

has low attraction for

target species and

high attraction for

bees.

Red Low Low

May significantly

reduce the capture of

both target and non-

target species.

Black Low Low

May significantly

reduce the capture of

both target and non-

target species.

Experimental Protocols
Protocol 1: Evaluating the Impact of Trap Servicing
Frequency on Non-Target Species Capture
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Objective: To determine the optimal trap servicing frequency to minimize the capture of non-

target species in Cue-lure baited traps.

Methodology:

Trap Setup: Deploy a set of standard Cue-lure baited traps (e.g., Steiner or McPhail traps) in

the study area.

Treatment Groups: Divide the traps into different groups based on servicing frequency (e.g.,

Group A: serviced daily, Group B: serviced every 3 days, Group C: serviced weekly, Group

D: serviced bi-weekly).

Data Collection: At each service interval for each group, collect all captured insects.

Species Identification: Identify and count the number of target fruit flies and all non-target

insects. Non-target insects should be identified to the lowest feasible taxonomic level (e.g.,

family or species).

Data Analysis: Compare the average number and diversity of non-target species captured

per trap across the different servicing frequency groups using appropriate statistical analysis

(e.g., ANOVA).

Protocol 2: Assessing the Effect of Modified Trap Entry
Ports on Non-Target Species Exclusion
Objective: To evaluate the effectiveness of reducing the entry port size of Cue-lure traps in

excluding non-target insect species.

Methodology:

Trap Modification:

For Steiner-type traps, create a cap or plate with smaller diameter holes (e.g., 5mm) that

can be fitted over the standard entry funnels.

For McPhail-type traps, a mesh screen with a specific opening size can be placed over the

bottom opening.
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Experimental Design:

Control Group: Standard, unmodified Cue-lure baited traps.

Treatment Group: Modified Cue-lure baited traps with reduced entry port size.

Trap Deployment: Place control and treatment traps in the field in a randomized block design

to account for spatial variability.

Data Collection: Service all traps at a regular interval (e.g., weekly).

Insect Identification and Counting: Collect, identify, and count all target and non-target

insects from each trap. Measure the size of larger non-target insects that were successfully

excluded.

Statistical Analysis: Compare the mean number and size of non-target insects captured in

the control and treatment traps.
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Caption: Troubleshooting workflow for addressing high non-target species capture.
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Caption: Workflow for an experiment to test trap modifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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